molecular formula C14H17BF4O2 B6163621 2-[3-fluoro-2-methyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 1628524-88-8

2-[3-fluoro-2-methyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Cat. No. B6163621
CAS RN: 1628524-88-8
M. Wt: 304.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[3-fluoro-2-methyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a boronic ester with a trifluoromethyl group attached to a phenyl ring. Boronic esters are commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions . The trifluoromethyl group is a common motif in pharmaceuticals and agrochemicals, often enhancing the biological activity of compounds .


Molecular Structure Analysis

The molecular structure of this compound would likely show the phenyl ring with the attached trifluoromethyl group and the boronic ester group. The presence of fluorine atoms could result in unique physical and chemical properties .


Chemical Reactions Analysis

Boronic esters are typically used in cross-coupling reactions, such as the Suzuki-Miyaura reaction . The trifluoromethyl group could potentially undergo various reactions depending on the conditions, but typically it’s quite stable.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the trifluoromethyl group and the boronic ester. The trifluoromethyl group is highly electronegative, which could influence the compound’s reactivity and stability .

Scientific Research Applications

Medicinal Chemistry and Drug Development

The TFM compound has garnered attention in medicinal chemistry due to its potential as a pharmacophore. Researchers have explored its synthesis and biological activities. For instance, molecules incorporating the -CF₃ group have exhibited improved drug potency, such as reverse transcriptase enzyme inhibition . Investigating its interactions with proteins and enzymes could lead to novel drug candidates.

Antiviral Agents

The TFM group has been associated with antiviral effects. Researchers have synthesized derivatives containing this group and evaluated their activity against viruses. Further studies could explore its mechanism of action and potential applications in combating viral infections .

Gas Chromatography Stationary Phases

A novel polyphenyl-grafted polysiloxane stationary phase, containing the TFM group, was synthesized for gas chromatography. This phase exhibited excellent performance, with high column efficiency. Researchers have used it for separation and analysis of volatile compounds .

Future Directions

The future directions for this compound would likely depend on its specific applications. Given the prevalence of trifluoromethyl groups and boronic esters in pharmaceuticals and agrochemicals, it’s possible that this compound could have potential uses in these areas .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-methyl-4-(trifluoromethyl)phenol with boron tribromide to form the corresponding boronate ester. This intermediate is then reacted with 3-fluoro-4-(methylamino)benzaldehyde to form the desired product.", "Starting Materials": [ "2-methyl-4-(trifluoromethyl)phenol", "boron tribromide", "3-fluoro-4-(methylamino)benzaldehyde" ], "Reaction": [ "Step 1: 2-methyl-4-(trifluoromethyl)phenol is reacted with boron tribromide in anhydrous dichloromethane to form the corresponding boronate ester.", "Step 2: The boronate ester is then reacted with 3-fluoro-4-(methylamino)benzaldehyde in the presence of a palladium catalyst and a base to form the desired product, 2-[3-fluoro-2-methyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane." ] }

CAS RN

1628524-88-8

Product Name

2-[3-fluoro-2-methyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Molecular Formula

C14H17BF4O2

Molecular Weight

304.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.